Cas no 918503-90-9 (3H-1,2-Dithiole-3-thione, 5-(4-ethylphenyl)-)

• Product Name: 3H-1,2-Dithiole-3-thione, 5-(4-ethylphenyl)-
• CAS No: 918503-90-9
• Molecular Formula: C₁₁H₁₀S₃
• Molecular Weight: 238.3921
• CID: 774186
• PubChem ID: 71426944

3H-1,2-Dithiole-3-thione, 5-(4-ethylphenyl)- Properties

Names and Identifiers

• 3H-1,2-Dithiole-3-thione, 5-(4-ethylphenyl)-
• 5-(4-ethylphenyl)dithiole-3-thione
• 5-(4-Ethylphenyl)-3H-1,2-dithiole-3-thione
• 918503-90-9
• DTXSID60845696
• SCHEMBL19002178

• InChIKey： RQALHIVCEHIJEP-UHFFFAOYSA-N
• Inchi： InChI=1S/C11H10S3/c1-2-8-3-5-9(6-4-8)10-7-11(12)14-13-10/h3-7H,2H2,1H3
• SMILES： CCC1=CC=C(C=C1)C2=CC(=S)SS2

Computed Properties

• Exact Mass: 237.99446384g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 237.99446384g/mol
• Heavy Atom Count: 14
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 82.7Ų